3-Hydroxy-2-methylhept-6-enoic acid

• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• IUPAC Name: 3-hydroxy-2-methylhept-6-enoic acid
• InChI: InChI=1S/C8H14O3/c1-3-4-5-7(9)6(2)8(10)11/h3,6-7,9H,1,4-5H2,2H3,(H,10,11)
• InChI Key: XRCUITALSVXVTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(CCC=C)O)C(=O)O

Description

3-Hydroxy-2-methylhept-6-enoic acid is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 3-hydroxy-2-methylhept-6-enoate (6.11 g, 32.8 mmol) was dissolved in a 2 N potassium hydroxide-methanol solution (100 mL), and the mixture was stirred at room temperature for 2 hours and then left overnight. The methanol was distilled off under reduced pressure, and the residue was diluted with water, then washed with methylene chloride, and then neutralized with dilute hydrochloric acid. The aqueous layer was subjected to extraction with ethyl acetate, and the extract was washed with water and saturated saline and dried over anhydrous magnesium sulfate. Then, the solvent was distilled off under reduced pressure to obtain the compound of interest as a pale yellow oil (5.46 g).